N1-((5-benzoylthiophen-2-yl)methyl)-N2-(4-chlorobenzyl)oxalamide

• IUPAC Name: N'-[(5-benzoylthiophen-2-yl)methyl]-N-[(4-chlorophenyl)methyl]oxamide
• InChI: InChI=1S/C21H17ClN2O3S/c22-16-8-6-14(7-9-16)12-23-20(26)21(27)24-13-17-10-11-18(28-17)19(25)15-4-2-1-3-5-15/h1-11H,12-13H2,(H,23,26)(H,24,27)
• InChI Key: TZLJOWNPIPJTRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(S2)CNC(=O)C(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C21H17ClN2O3S
• Molecular Weight: 412.9 g/mol
• CAS No.: 1797078-78-4

Description

N1-((5-benzoylthiophen-2-yl)methyl)-N2-(4-chlorobenzyl)oxalamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicinal chemistry. This compound belongs to the class of oxalamide derivatives and has shown promising results in various studies related to its synthesis, mechanism of action, and physiological effects.

Scientific Research Applications

Applications in Radiochemistry and Imaging

Radiochemistry and Imaging Applications

Studies on compounds with structural similarities to "N1-((5-benzoylthiophen-2-yl)methyl)-N2-(4-chlorobenzyl)oxalamide" have explored their potential in medical imaging and diagnosis. For example, a study on the safety, dosimetry, and characteristics of a novel radiotracer targeting sphingosine-1-phosphate receptor 1 (S1PR1) provides insights into its application in evaluating inflammation in clinical populations. Such radiotracers can be crucial for diagnosing and monitoring various diseases, including multiple sclerosis and other inflammatory conditions (Brier et al., 2022).

Environmental and Health Impact Studies

Environmental Impact and Health Safety

Research on the environmental presence and health impacts of chemicals structurally related to "this compound" is also notable. Investigations into how these compounds interact with the environment and human health, their degradation, and their potential as endocrine disruptors are critical. For example, studies on non-persistent endocrine-disrupting chemicals (npEDCs) in human tissues highlight concerns about the accumulation of similar compounds in the human body and their possible effects on health, emphasizing the need for further research on their safety and environmental impact (van der Meer et al., 2017).